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This document provides detailed methodologies and data for working with Benurestat (CAS 38274-54-3),

an orally bioactive urease inhibitor, with a focus on its solubility in dimethyl sulfoxide (DMSO) and other

solvents for preclinical research [1].

Physicochemical Profile of Benurestat

The table below summarizes the key physicochemical properties of Benurestat essential for experimental

planning [1].

Property Value / Description

CAS Number 38274-54-3

Molecular Formula C₉H₉ClN₂O₃

Molecular Weight 228.63 g/mol

Chemical Name 4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]benzamide

Purity ≥98%
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Property Value / Description

Appearance Solid at room temperature

Storage (Powder) -20°C (3 years); 4°C (2 years)

Storage (Solution) -80°C (6 months); -20°C (1 month)

Solubility Data and Stock Solution Preparation

2.1 Solubility in Common Solvents Benurestat has low aqueous solubility and typically requires

dissolution in organic solvents like DMSO for in vitro studies, followed by dilution into aqueous buffers for

in vivo formulations [1].

Primary Solubility Data:

DMSO: The preferred solvent for preparing concentrated stock solutions for in vitro studies.
Benurestat is readily soluble in DMSO [1].

Other Solvents: Based on general guidelines for similar compounds, solubility may also be tested in
ethanol, DMF, or water, though DMSO is most common for biological assays [1].

2.2 Stock Solution Preparation Protocol This protocol describes preparation of a 10 mM stock solution in

DMSO.

Materials:

Benurestat powder (≥98% purity)
Anhydrous DMSO (molecular biology grade)

Analytical balance
1.5 mL microcentrifuge tubes (sterile, screw-cap)

Micropipettes and tips
Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Calculation: Calculate the mass of Benurestat needed using the formula: Mass (mg) =
Desired Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol) For 1 mL of 10 mM
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solution: Mass = 0.010 mol/L × 0.001 L × 228.63 g/mol = 2.29 mg
Weighing: Accurately weigh 2.29 mg of Benurestat powder and transfer to a 1.5 mL
microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.
Mixing: Vortex the mixture vigorously for 1-2 minutes until the powder is fully dissolved. If

necessary, briefly place the tube in an ultrasonic water bath for 1-2 minutes to aid dissolution.
Aliquoting: Aliquot the stock solution into smaller volumes (e.g., 20-50 µL) to avoid repeated

freeze-thaw cycles.
Storage: Store aliquots at -20°C or -80°C for long-term stability. Under these conditions, the

solution is stable for 1 month at -20°C and 6 months at -80°C [1].

2.3 Working Solution and In Vivo Formulation Preparation For in vivo applications, the DMSO stock

solution must be further diluted into biologically compatible vehicles. The table below outlines common

formulations [1].

Formulation
Type

Composition (Example) Typical Use

Injection 1 DMSO : Tween 80 : Saline = 10 : 5 : 85 IP/IV/IM/SC
injection

Injection 2 DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45 IP/IV/IM/SC
injection

Injection 3 DMSO : Corn oil = 10 : 90 IP/IM injection

Oral 1 Suspend in 0.5% Carboxymethylcellulose Sodium (CMC

Na)

Oral gavage

Oral 2 Dissolved in PEG400 Oral gavage

Example Workflow for Injectable Formulation: To prepare 1 mL of a 2.5 mg/mL working solution using

Injection Formulation 3 (DMSO: Corn oil = 10:90) [1]:

Prepare a 25 mg/mL stock solution in DMSO.

Pipette 100 µL of the 25 mg/mL DMSO stock into a fresh tube.
Add 900 µL of corn oil.

Mix thoroughly by vortexing or pipetting to obtain a clear or suspension solution.
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Experimental Workflow for Solubility Assessment

The following diagram illustrates the logical workflow for preparing and using Benurestat in experimental

settings.
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Click to download full resolution via product page

Diagram 1: Experimental workflow for Benurestat solution preparation and application.
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Critical Notes for Researchers

Solubility Verification: Always visually inspect the DMSO stock solution after preparation. It should
be clear and particulate-free. For critical applications, filter the solution through a 0.22 µm membrane.

DMSO Concentration Control: In cell-based assays, final DMSO concentration should typically be
kept below 0.1% (v/v) to minimize cytotoxic effects.

In Vivo Formulation Stability: The stability of Benurestat in final aqueous or oil-based formulations
for in vivo use should be verified prior to dosing, as it may be less stable than in pure DMSO.

Safety and Compliance: Benurestat is labeled "For research use only, not for human use." [1].
All handling should adhere to institutional safety guidelines for chemical and biological materials.

References

InvivoChem. (2024). Benurestat. Retrieved from https://www.invivochem.com/Benurestat.html [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | Bacterial | 38274-54-3 | Invivochem Benurestat [invivochem.com]

To cite this document: Smolecule. [Benurestat Solubility: Application Notes & Protocols]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b702978#benurestat-

solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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